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Compound of Interest

Compound Name: Dibromoisocyanuric acid

Cat. No.: B085163 Get Quote

An In-depth Technical Guide to the Reactivity of Dibromoisocyanuric Acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Dibromoisocyanuric acid (DBI), a heterocyclic N-bromo compound, serves as a powerful and

versatile reagent in modern organic synthesis. It is recognized for its potent brominating and

oxidizing capabilities, often demonstrating superior reactivity compared to more common

reagents like N-bromosuccinimide (NBS), particularly under mild conditions.[1] This guide

provides a comprehensive overview of DBI's reactivity profile with a range of key functional

groups encountered in pharmaceutical and chemical research. Detailed experimental

protocols, quantitative data, and mechanistic diagrams are presented to facilitate its practical

application in the laboratory.

Key Properties of Dibromoisocyanuric Acid (DBI):
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Property Value Reference

Molecular Formula C₃HBr₂N₃O₃ [2]

Molecular Weight 286.87 g/mol [3]

Appearance
White to light yellow crystalline

powder
[1][2]

Melting Point 309 °C [2]

Solubility

Soluble in dichloromethane

and concentrated H₂SO₄; poor

in common organic solvents

[1]

Storage

Must be stored in a cool, dark,

dry, and refrigerated (2-8°C)

environment to prevent

degradation from moisture and

light.

[1][2]

Core Reactivity: Bromination and Oxidation
DBI's reactivity stems from the two N-Br bonds, where the bromine atoms are positively

polarized. This makes them highly electrophilic, enabling them to react with electron-rich

species.[1] DBI can act as a source of electrophilic bromine (Br⁺) for bromination reactions or

function as an oxidant, accepting electrons from a substrate. Its versatility allows for a broad

range of chemical transformations.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1250873.htm
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/737135
https://chemia.manac-inc.co.jp/en/archives/1157
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1250873.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1250873.htm
https://chemia.manac-inc.co.jp/en/archives/1157
https://chemia.manac-inc.co.jp/en/archives/1157
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1250873.htm
https://chemia.manac-inc.co.jp/en/archives/1157
https://dergipark.org.tr/en/pub/eajs/article/853031
https://www.indexacademicdocs.org/pdf/1549/62594/853031
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dibromoisocyanuric Acid (DBI) Core Reactivity
Electrophilic Bromination

(Source of Br⁺)

Oxidation Agent
(Accepts e⁻)Electron-Rich

Substrate (Nucleophile)

 Attacks Br⁺

 Donates e⁻
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1. Dissolve 2,6-Dinitrotoluene
in conc. H₂SO₄

2. Add DBI

3. Stir at RT for 1.5h

4. Quench with Ice Water

5. Extract with Ethyl Acetate

6. Dry Organic Layer (Na₂SO₄)

7. Purify via Chromatography

Final Product:
5-Bromo-2-methyl-1,3-dinitrobenzene

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b085163?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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